Cas no 1006348-80-6 (1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole)

• Product Name: 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole
• CAS No: 1006348-80-6
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• MDL: MFCD08558265
• CID: 5214572
• PubChem ID: 19616671
• Update Time: 2025-10-29

1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,5-dimethyl-1H,1H-3,4-bipyrazole
• 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole

• MDL： MFCD08558265
• Inchi： 1S/C10H14N4/c1-4-14-8(3)10(7(2)13-14)9-5-6-11-12-9/h5-6H,4H2,1-3H3,(H,11,12)
• InChI Key： HQCVXKFAIQCKNG-UHFFFAOYSA-N
• SMILES： N1C=CC(C2=C(C)N(CC)N=C2C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole

1-Ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole (CAS 1006348-80-6): A Comprehensive Overview

The compound 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole (CAS 1006348-80-6) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. As researchers increasingly explore novel pyrazole derivatives, this particular compound stands out for its molecular architecture that combines two nitrogen-containing rings - a characteristic that makes it valuable for various scientific and industrial applications.

Chemically speaking, 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole belongs to the class of bis-heterocyclic compounds, featuring both pyrazole rings that are substituted with ethyl and methyl groups. The presence of these substituents at specific positions (1, 3, and 5) significantly influences the compound's physical and chemical properties, including its solubility, stability, and reactivity patterns. Recent studies suggest that such substituted pyrazole compounds demonstrate interesting electronic properties that could be exploited in materials science applications.

One of the most searched questions regarding CAS 1006348-80-6 relates to its synthesis methods. The compound is typically prepared through multi-step organic reactions involving condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis have been explored to improve the yield and purity of 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole, addressing a common concern among synthetic chemists about efficient production methods for complex heterocycles.

The thermal stability of pyrazole-based compounds like this one has become a hot topic in material science forums. With decomposition temperatures typically above 200°C, such molecules show promise for high-temperature applications. Researchers are particularly interested in how the ethyl and methyl substitutions at different positions affect the overall thermal behavior of 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole, as this could open new possibilities for heat-resistant materials.

In pharmaceutical research, while CAS 1006348-80-6 itself isn't a drug candidate, its structural motif appears in several pharmacologically active compounds. The pyrazole-pyrazole backbone serves as an important scaffold in medicinal chemistry, with potential applications in designing molecules that interact with specific biological targets. This has led to increased interest in the compound's physicochemical properties, particularly its hydrogen bonding capacity and lipophilicity.

From an analytical chemistry perspective, characterizing 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully elucidate its structure. The compound's unique heterocyclic signature makes it a valuable reference material for method development in analytical laboratories.

The solubility profile of CAS 1006348-80-6 in various organic solvents is another frequently searched topic. Preliminary data suggests moderate solubility in common polar aprotic solvents like DMSO and DMF, with lower solubility in water. This information is crucial for researchers planning experiments with this compound, especially in solution-phase chemistry applications.

Recent advancements in computational chemistry have enabled more accurate predictions about the electronic structure of 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole. Density functional theory (DFT) calculations provide insights into its molecular orbitals, charge distribution, and potential reactive sites - information that's valuable for designing derivatives with tailored properties.

In the field of coordination chemistry, the pyrazole nitrogen atoms in this compound can potentially serve as ligands for metal ions. This property has sparked interest in developing novel coordination complexes that might find applications in catalysis or materials science. The specific substitution pattern in 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole could lead to unique metal-binding characteristics worth exploring.

Storage and handling recommendations for CAS 1006348-80-6 typically suggest keeping the compound in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with any chemical substance, especially novel heterocyclic compounds like this one.

The commercial availability of 1-ethyl-3,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole has improved in recent years, reflecting growing interest from the research community. Several specialty chemical suppliers now list this compound in their catalogs, often with different purity grades suitable for various applications from basic research to more demanding synthetic work.

Looking forward, the scientific community continues to explore new applications for pyrazole derivatives like CAS 1006348-80-6. Areas such as organic electronics, advanced materials, and pharmaceutical intermediates represent promising directions for future research. The compound's unique combination of structural features and tunable properties make it an interesting subject for ongoing and future investigations in multiple chemistry subdisciplines.